5-(3-BOC-Aminophenyl)-3-chlorophenol

• IUPAC Name: tert-butyl N-[3-(3-chloro-5-hydroxyphenyl)phenyl]carbamate
• InChI: InChI=1S/C17H18ClNO3/c1-17(2,3)22-16(21)19-14-6-4-5-11(8-14)12-7-13(18)10-15(20)9-12/h4-10,20H,1-3H3,(H,19,21)
• InChI Key: XVUAMVLASMEPME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• CAS No.: 1261929-43-4

Description

5-(3-BOC-Aminophenyl)-3-chlorophenol is a halogenated phenolic compound characterized by a 3-chlorophenol core substituted with a tert-butoxycarbonyl (BOC)-protected aminophenyl group at the 5-position. This structure confers unique physicochemical properties, including enhanced steric bulk and lipophilicity compared to simpler chlorophenols like 3-chlorophenol (CAS 108-43-0) . The BOC group serves as a protective moiety for the amine, improving stability during synthetic processes, which is critical in pharmaceutical intermediates or agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-BOC-Aminophenyl)-3-chlorophenol typically involves the protection of an amino group with a BOC group, followed by the introduction of a chlorine atom and a hydroxyl group on the phenyl ring. One common method involves the following steps:

Protection of Amino Group: The amino group is protected using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as triethylamine.

Chlorination: The phenyl ring is chlorinated using reagents like thionyl chloride (SOCl2) or phosphorus pentachloride (PCl5).

Hydroxylation: The hydroxyl group is introduced via a reaction with a suitable hydroxylating agent, such as sodium hydroxide (NaOH) or hydrogen peroxide (H2O2).

Industrial Production Methods

Industrial production of 5-(3-BOC-Aminophenyl)-3-chlorophenol may involve similar steps but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

5-(3-BOC-Aminophenyl)-3-chlorophenol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The nitro group (if present) can be reduced to an amino group using reducing agents like hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: The chlorine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Hydrogen gas (H2) with palladium catalyst

Substitution: Sodium hydroxide (NaOH), sodium methoxide (NaOCH3)

Major Products Formed

Oxidation: Formation of a carbonyl compound

Reduction: Formation of an amino compound

Substitution: Formation of substituted phenols

Scientific Research Applications

5-(3-BOC-Aminophenyl)-3-chlorophenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in drug development and as a building block for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(3-BOC-Aminophenyl)-3-chlorophenol involves its interaction with various molecular targets and pathways. The BOC-protected amino group can be deprotected under acidic conditions, revealing the free amino group, which can then participate in further chemical reactions. The chlorine and hydroxyl groups on the phenyl ring can also influence the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Table 1: Comparative Properties of Selected Chlorophenols

Compound	Molecular Weight (g/mol)	logP*	Key Functional Groups	Stability in Synthesis
3-Chlorophenol	128.56	2.49	-Cl, -OH	High
4-Chlorophenol	128.56	2.38	-Cl, -OH	Moderate
5-Amino-3-chlorophenol	143.57	1.82	-Cl, -OH, -NH2	Low (amine oxidation)
5-(3-BOC-Aminophenyl)-3-chlorophenol	~325.80	~3.5	-Cl, -OH, BOC-protected -NH	Very High

*logP values estimated via substituent contribution models.

Biodegradation and Environmental Impact

• 3-Chlorophenol: Degraded by microbial catechol dioxygenases at concentrations ≤400 ppm, though toxicity limits biodegradation efficiency .
• 5-(3-BOC-Aminophenyl)-3-chlorophenol: The BOC group may hinder enzymatic recognition, reducing biodegradability. This hypothesis aligns with studies showing that bulky substituents impede catechol 1,2-dioxygenase activity .